Cas no 71799-99-0 (Sulfuric acid,mono(acetyl[1,1'-biphenyl]-4-ylazanyl) ester, potassium salt (1:1))

• Product name: Sulfuric acid,mono(acetyl[1,1'-biphenyl]-4-ylazanyl) ester, potassium salt (1:1)
• CAS No: 71799-99-0
• MF: C₁₄H₁₂KNO₅S
• MW: 345.412083625793
• CID: 577000
• PubChem ID: 23688090

Sulfuric acid,mono(acetyl[1,1'-biphenyl]-4-ylazanyl) ester, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,mono(acetyl[1,1'-biphenyl]-4-ylazanyl) ester, potassium salt (1:1)
• N-(1,1'-Biphenyl)-4-yl-N-(sulfooxy)acetamide monopotassium salt
• potassium,(N-acetyl-4-phenylanilino) sulfate
• Acetamide, N-(1,1'-biphenyl)-4-yl-N-(sulfooxy)-, monopotassium salt
• 71799-99-0
• DTXSID70222050

• Inchi： InChI=1S/C14H13NO5S.K/c1-11(16)15(20-21(17,18)19)14-9-7-13(8-10-14)12-5-3-2-4-6-12;/h2-10H,1H3,(H,17,18,19);/q;+1/p-1
• InChI Key： DBDILRBCBVJNFC-UHFFFAOYSA-M
• SMILES： CC(=O)N(C1=CC=C(C=C1)C2=CC=CC=C2)OS(=O)(=O)[O-].[K+]

Computed Properties

• Exact Mass: 345.00736
• Monoisotopic Mass: 345.00732514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 95.1Ų
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• PSA: 86.74